11-(2-adamantyl)-7,11-diazatricyclo[7.3.1.0~2,7~]trideca-2,4-dien-6-one

• IUPAC Name: 11-(2-adamantyl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C21H28N2O/c24-20-3-1-2-19-18-9-15(11-23(19)20)10-22(12-18)21-16-5-13-4-14(7-16)8-17(21)6-13/h1-3,13-18,21H,4-12H2
• InChI Key: BTWXOAQSENLUIX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C3N4CC5CC(C4)C6=CC=CC(=O)N6C5
• Molecular Formula: C21H28N2O
• Molecular Weight: 324.5 g/mol

Description

Adamantane is an organic compound with a formula of C10H16. It is the simplest diamondoid, meaning it has a structure similar to that of diamond. Adamantane molecules can be described as the fusion of three cyclohexane rings. The molecule is both rigid and virtually stress-free. The spatial arrangement of carbon atoms in the adamantane molecule is the same as in the diamond crystal. This similarity led to the name adamantane, which is derived from the Greek adamantinos (relating to steel or diamond).

Synthesis Analysis

Adamantane derivatives are synthesized using various methods. For instance, unsaturated adamantane derivatives can be divided into three major groups: dehydroadamantanes; compounds with exocyclic double bonds; and compounds with multiple side-chain bonds. 1,2-Dehydroadamantanes (adamantenes) do not occur in a free form, and can be found only as intermediates.

Molecular Structure Analysis

The molecular structure of adamantane is characterized by its high symmetry and remarkable properties. It is the smallest representative of diamondoids—hydrogen-terminated hydrocarbons with a diamond-like structure.

Chemical Reactions Analysis

Adamantane derivatives are known for their high reactivity, which offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.

Physical And Chemical Properties Analysis

Adamantane is a white solid with a camphor-like odor. It is poorly soluble in water but soluble in hydrocarbons. Its melting point is 270 °C (518 °F; 543 K), and it sublimes rather than boiling.

Mechanism of Action

The mechanism of action of adamantane derivatives in biological systems is complex and depends on the specific derivative. For example, some adamantane derivatives have been found to have antiviral activity.

Safety and Hazards

Adamantane is flammable. It is labeled with the signal word “Warning” and has hazard statements H319 and H400.

Future Directions

The field of adamantane chemistry is promising, with research focusing on the synthesis of unsaturated adamantane derivatives and the development of novel methods for their preparation. The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives.